
A Comprehensive Technical Guide to the Safe
Handling of trans-4-Octene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trans-4-Octene

Cat. No.: B086139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth safety and handling information for trans-4-octene, tailored for

laboratory and research environments. The following sections detail the physical and chemical

properties, potential hazards, handling procedures, and emergency responses associated with

this compound.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling. The key properties of trans-4-octene are summarized in the

table below.
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Property Value Source

Molecular Formula C₈H₁₆ [1]

Molecular Weight 112.21 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 122-123 °C (lit.) [2][4]

Density 0.715 g/mL at 25 °C (lit.) [2][4]

Flash Point 21 °C (69.8 °F) - closed cup [2][3][5]

Solubility in Water
Insoluble / Sparingly soluble

(10.7 mg/L)[4]

Refractive Index n20/D 1.412 (lit.) [2][4]

Lower Flammability Limit 0.9 %(V)

Vapor Pressure 41 hPa at 37.7 °C (99.9 °F)

Relative Vapor Density 3.87 (Air = 1.0)

Hazard Identification and GHS Classification
trans-4-Octene is classified as a hazardous substance. It is crucial to be aware of its potential

dangers to ensure appropriate safety measures are implemented.
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.[2][3]

Aspiration Hazard Category 1

H304: May be fatal if

swallowed and enters airways.

[2][3]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[6]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[6]

Signal Word: Danger[2][3][5]

Safe Handling and Storage
Adherence to proper handling and storage protocols is paramount to minimizing risks

associated with trans-4-octene.

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling trans-4-octene:

Eye Protection: Chemical safety goggles or a face shield.[2][5]

Hand Protection: Compatible chemical-resistant gloves (e.g., Solvex, neoprene, viton, butyl,

buna, natural latex).[7]

Skin and Body Protection: A flame-retardant lab coat and appropriate footwear are

recommended. In situations with a higher risk of splashing, additional protective clothing may

be necessary.

Respiratory Protection: If working in a poorly ventilated area or if vapors/aerosols are

generated, a respirator with an appropriate filter (e.g., type ABEK (EN14387) respirator filter)

is required.[5]

Engineering Controls
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Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[7]

[8]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][8]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Use only non-sparking tools.[3]

Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][8]

Keep away from heat, sparks, open flames, and other ignition sources.[3][8] No smoking in

the storage area.[3]

Store locked up.[9]

The recommended storage temperature is room temperature, although a cool and dark place

(<15°C) is also advised.[3]

The following diagram illustrates the logical workflow for the safe handling of trans-4-octene.
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Safe Handling Workflow for trans-4-Octene
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Caption: Workflow for the safe handling of trans-4-octene.
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First Aid Measures
In the event of exposure to trans-4-octene, immediate action is necessary.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[10]

Skin Contact

Take off immediately all contaminated clothing.

Rinse the skin with plenty of water/shower. If

skin irritation occurs, get medical

advice/attention.[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[8][11]

Ingestion

Do NOT induce vomiting.[3] If the person is

conscious, rinse their mouth with water.[11] Call

a physician or poison control center

immediately.[3] There is a risk of aspiration if

vomiting occurs.

Fire and Explosion Hazard Data
trans-4-Octene is a highly flammable liquid and its vapor can form explosive mixtures with air.

Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Do not use a

heavy stream of water as it may spread the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and

full protective gear.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b086139?utm_src=pdf-body
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.tcichemicals.com/CA/en/p/O0136
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.tcichemicals.com/CA/en/p/O0136
https://www.benchchem.com/product/b086139?utm_src=pdf-body
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the potential hazards of trans-4-octene and the

corresponding mitigation strategies.

trans-4-Octene Hazard Mitigation

Potential Hazards

Mitigation Strategies

High Flammability (H225)

Store away from ignition sources
Use explosion-proof equipment

Aspiration Hazard (H304)

Do not induce vomiting
Seek immediate medical attention

Skin/Eye Irritation (H315, H319)

Wear appropriate gloves and eye protection
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Caption: Hazard mitigation strategies for trans-4-octene.

Accidental Release Measures
In the event of a spill or release, follow these procedures:

Evacuate: Immediately evacuate personnel from the area.

Ventilate: Ensure adequate ventilation.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames.

Containment: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,

vermiculite).

Collection: Collect the absorbed material and place it in a suitable, labeled container for

disposal.
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Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Personal Protection: Wear appropriate PPE during the entire cleanup process.

Disposal Considerations
Dispose of trans-4-octene and any contaminated materials in accordance with all applicable

federal, state, and local regulations.[3] Chemical waste generators must determine whether a

discarded chemical is classified as hazardous waste.[8] Do not dispose of it in drains or the

environment.

Toxicological Information
Detailed toxicological studies for trans-4-octene are limited. However, the primary toxicological

concern is the aspiration hazard.[2][3] If swallowed, the liquid can be aspirated into the lungs,

which may cause chemical pneumonitis and can be fatal. It is also classified as a skin and eye

irritant.[6]

Ecological Information
Data on the ecotoxicity of trans-4-octene is not readily available. However, it is expected to be

harmful to aquatic life. Avoid release to the environment.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a

comprehensive risk assessment and the guidance of a qualified safety professional. Always

consult the most current Safety Data Sheet (SDS) for trans-4-octene from your supplier before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C14850238&Mask=4
https://www.sigmaaldrich.com/US/en/product/aldrich/593028
https://www.tcichemicals.com/CA/en/p/O0136
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8329062.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/593028
https://pubchem.ncbi.nlm.nih.gov/compound/4-Octene_-_4Z
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.fishersci.com/store/msds?partNumber=AA4315618&productDescription=CIS-4-OCTENE+50G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/trans-4-octene-dic18400.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.schc.org/assets/meetings/fall_2019/karlik_ppt_f19.pdf
https://www.benchchem.com/product/b086139#safety-and-handling-information-for-trans-4-octene
https://www.benchchem.com/product/b086139#safety-and-handling-information-for-trans-4-octene
https://www.benchchem.com/product/b086139#safety-and-handling-information-for-trans-4-octene
https://www.benchchem.com/product/b086139#safety-and-handling-information-for-trans-4-octene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b086139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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